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Compound of Interest

Compound Name: Ethyl methyl ether

Cat. No.: B1195055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical parameter in chemical synthesis, influencing

reaction rates, yields, and product purity. Ethers are a class of aprotic solvents widely

employed for their ability to solvate a range of organic compounds and for their relative

inertness. This guide provides a detailed comparison of two common ether solvents: ethyl
methyl ether (EME) and diethyl ether (DEE), supported by their physical and chemical

properties, safety considerations, and an overview of their application in common synthetic

methodologies.

Physical and Chemical Properties: A Tabular
Comparison
The fundamental properties of a solvent dictate its suitability for specific reaction conditions.

Below is a summary of the key physical and chemical data for ethyl methyl ether and diethyl

ether.
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Property
Ethyl Methyl Ether
(Methoxyethane)

Diethyl Ether
(Ethoxyethane)

Molecular Formula C₃H₈O C₄H₁₀O

Molecular Weight 60.1 g/mol 74.12 g/mol [1]

Boiling Point 10.8 °C (51.4 °F)[2] 34.6 °C (94.3 °F)[1]

Melting Point -113.15 °C -116.3 °C[1]

Density 0.725 g/cm³ at 0 °C 0.7134 g/cm³ at 20 °C[1]

Flash Point -37 °C (-35 °F)[2] -45 °C (-49 °F)[3]

Solubility in Water Soluble[2][4]
Slightly soluble (6.9 g/100 mL

at 20 °C)[5]

Vapor Density 2.07 (Air = 1)[2] Heavier than air[3]

Performance as a Reaction Solvent
Both ethyl methyl ether and diethyl ether are valued for their ability to act as Lewis bases, with

the lone pairs of electrons on the oxygen atom capable of coordinating with cations and other

electrophilic species. This property is particularly crucial in reactions involving organometallic

reagents.

Diethyl Ether (DEE):

Diethyl ether is a well-established and extensively used solvent in organic synthesis. Its key

advantages include:

Excellent Solvent for Grignard Reagents: DEE is the classic solvent for the formation of

Grignard reagents. Its ability to solvate the magnesium center stabilizes the organometallic

species, facilitating its formation and subsequent reactions.

Broad Solubility for Organic Compounds: It dissolves a wide range of nonpolar and slightly

polar organic compounds, making it a versatile solvent for various reactions and extractions.

[6]
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Ease of Removal: Its low boiling point allows for easy removal from the reaction mixture

under reduced pressure at low temperatures, which is beneficial for isolating thermally

sensitive products.

However, the low boiling point of DEE can also be a disadvantage, limiting its use in reactions

that require higher temperatures to proceed at a reasonable rate.

Ethyl Methyl Ether (EME):

Ethyl methyl ether is a less common, but viable, alternative to diethyl ether. Its primary

distinguishing feature is its significantly lower boiling point.

Low-Temperature Reactions: The very low boiling point of EME makes it suitable for

reactions that need to be conducted at or below room temperature.

High Volatility: Its high volatility facilitates rapid evaporation, which can be advantageous in

specific applications where fast solvent removal is desired.

The lower boiling point of EME presents a considerable challenge for reactions requiring reflux

or even gentle heating. The extreme flammability and volatility also necessitate stringent safety

precautions to prevent ignition and vapor accumulation.

Unfortunately, direct comparative studies quantifying the performance (e.g., reaction yields,

rates) of EME versus DEE in common organic reactions are not readily available in the

surveyed literature. The choice between the two often comes down to the required reaction

temperature and the physical properties that best suit the specific application.

Safety and Handling
Both ethyl methyl ether and diethyl ether are highly flammable liquids and pose significant

safety risks.

Key Safety Considerations:

Extreme Flammability: Both ethers have very low flash points and form explosive mixtures

with air.[2][7] They must be handled in well-ventilated areas, away from any potential ignition

sources such as open flames, hot surfaces, and sparks.[7][8]
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Peroxide Formation: Ethers have a tendency to form explosive peroxides when exposed to

air and light.[2][7][8] This is a critical safety concern, and containers of ethers should be

dated upon receipt and opening. Commercial preparations often contain inhibitors like

butylated hydroxytoluene (BHT) to suppress peroxide formation. Distilled ethers are

particularly hazardous as the inhibitor is removed. It is crucial to test for the presence of

peroxides before distilling or concentrating ether solutions.

Health Hazards: Inhalation of high concentrations of ether vapors can cause dizziness,

sedation, and at very high levels, unconsciousness and respiratory paralysis.[8] They are

also irritating to the eyes and skin.[7][8]

Handling and Storage:

Always work with these solvents in a well-ventilated fume hood.

Use appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves (nitrile or neoprene are often recommended), and a lab coat.[9]

Store in tightly sealed, air-impermeable containers in a cool, dry, and dark place, preferably

in a designated flammable liquid storage cabinet.[10][11]

Ground and bond containers when transferring to prevent static discharge.

Experimental Protocols
Detailed experimental protocols are crucial for reproducible and safe laboratory work. Below

are generalized protocols for two common reactions where diethyl ether is a standard solvent.

While specific protocols for ethyl methyl ether are less common, it could potentially be

substituted in low-temperature variations of these reactions, with appropriate adjustments for its

lower boiling point.

Grignard Reaction: Synthesis of Triphenylmethanol
This protocol outlines the formation of a Grignard reagent from bromobenzene and

magnesium, followed by its reaction with benzophenone to yield triphenylmethanol. Diethyl

ether is the solvent of choice due to its ability to stabilize the Grignard reagent.
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Reagent Preparation Grignard Reagent Formation Reaction with Ketone Work-up and Purification

Start: Dry Glassware Add Mg turnings to flask Dissolve Bromobenzene in anhydrous Diethyl Ether Add a small portion of Bromobenzene/DEE solution to Mg Initiate reaction (gentle heating may be required) Slowly add remaining Bromobenzene/DEE solution Reflux the mixture Dissolve Benzophenone in anhydrous Diethyl Ether Slowly add Benzophenone/DEE solution to Grignard reagent Stir at room temperature Quench with acidic aqueous solution (e.g., aq. NH4Cl or dil. HCl) Extract with Diethyl Ether Dry organic layer (e.g., over Na2SO4) Evaporate solvent Recrystallize crude product End: Isolate and characterize Triphenylmethanol

Click to download full resolution via product page

Caption: Workflow for the Grignard synthesis of triphenylmethanol.

Williamson Ether Synthesis
This reaction is a classic method for preparing symmetrical and unsymmetrical ethers. It

proceeds via an SN2 reaction between an alkoxide and a primary alkyl halide. The choice of

solvent is crucial to facilitate the reaction while minimizing side reactions.

Alkoxide Formation SN2 Reaction Work-up and Purification

Start: Dry Alcohol and Solvent Dissolve alcohol in an appropriate solvent (e.g., the alcohol itself or an aprotic solvent) Add a strong base (e.g., NaH, Na) to form the alkoxide Slowly add the primary alkyl halide to the alkoxide solution Heat the reaction mixture (if necessary) Quench the reaction (e.g., with water) Extract the ether product with an organic solvent Wash the organic layer (e.g., with brine) Dry the organic layer (e.g., over MgSO4) Purify by distillation or chromatography End: Isolate and characterize the ether product

Click to download full resolution via product page

Caption: General workflow for the Williamson ether synthesis.

Conclusion
Both ethyl methyl ether and diethyl ether serve as useful aprotic solvents in organic synthesis.

Diethyl ether is a well-established and versatile solvent, particularly for Grignard reactions, with

the primary limitation being its low boiling point. Ethyl methyl ether, with its even lower boiling

point, is suitable for reactions requiring very low temperatures but is less practical for reactions

that need heating.

The selection between these two ethers should be based on the specific temperature

requirements of the reaction. For both solvents, extreme caution must be exercised due to their
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high flammability and the potential for peroxide formation. While direct comparative

performance data is scarce, the information on their physical properties provides a solid

foundation for making an informed choice for a given synthetic transformation. Researchers are

encouraged to consider these factors carefully to ensure safe and efficient experimental

outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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